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Compound of Interest

Compound Name: Tenuazonic acid-13C10

Cat. No.: B12364266 Get Quote

This document provides essential safety and logistical information for the proper disposal of

Tenuazonic acid-¹³C₁₀, a stable isotope-labeled mycotoxin. The following procedures are

designed to ensure the safety of laboratory personnel and compliance with environmental

regulations. Researchers, scientists, and drug development professionals should adhere to

these guidelines to minimize risks associated with handling and disposal.

Immediate Safety and Handling Precautions
Before handling Tenuazonic acid-¹³C₁₀, it is crucial to review the Safety Data Sheet (SDS) and

be familiar with the necessary personal protective equipment (PPE).

Recommended Personal Protective Equipment (PPE):

Eye Protection: Safety goggles with side-shields.

Hand Protection: Protective gloves.

Skin and Body Protection: Impervious clothing and a lab coat should be worn.

Respiratory Protection: A suitable respirator should be used, especially when handling the

powdered form, to avoid inhalation.

Ensure adequate ventilation in the handling area and provide an accessible safety shower and

eye wash station.[1] Avoid contact with skin and eyes, and prevent inhalation of dust or

aerosols.[1]
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Step-by-Step Disposal Protocol
Disposal of Tenuazonic acid-¹³C₁₀ and its contaminated materials must be conducted in

accordance with all prevailing country, federal, state, and local regulations.[1]

Decontamination:

Decontaminate all surfaces and equipment that have come into contact with Tenuazonic

acid-¹³C₁₀ by scrubbing with alcohol.

For spills, absorb solutions with a finely-powdered liquid-binding material such as

diatomite or universal binders.[1]

Waste Collection:

Collect all waste materials, including contaminated PPE, absorbent materials, and empty

containers, in a designated and clearly labeled hazardous waste container.

Ensure the container is tightly sealed and stored in a cool, well-ventilated area away from

direct sunlight and sources of ignition.[1]

Waste Disposal:

Dispose of the collected waste through an approved waste disposal plant or a licensed

hazardous waste management company.[2][3] Do not dispose of it down the drain or into

water courses.[1]

The disposal method must comply with all applicable environmental regulations to prevent

harm to aquatic life.[2]

Chemical and Physical Properties
The following table summarizes the key quantitative data for Tenuazonic acid. While the

disposal procedures are for the ¹³C₁₀ labeled version, the fundamental physical and chemical

properties are comparable to the unlabeled compound.
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Property Value Source

Molecular Formula C₁₀H₁₅NO₃ [1][4][5]

Molecular Weight 197.23 g/mol [1][4][5]

Appearance
Pale yellow oil or white

crystalline powder
[4][6][7]

Melting Point 74 - 75.5 °C [1]

Boiling Point 117 °C at 0.035 mmHg [8]

Solubility

Soluble in DMSO, ethanol,

chloroform, and other organic

solvents.[2][3][4][9] Poor water

solubility.[4]

pKa 3.5 [6]

Disposal Workflow
The following diagram illustrates the decision-making process and steps for the proper disposal

of Tenuazonic acid-¹³C₁₀.
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Preparation & Handling

Waste Generation

Disposal Path

Start: Handling Tenuazonic Acid-¹³C₁₀

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Handle in a well-ventilated area

Waste Generated
(e.g., contaminated labware, spills)

Is it a spill?

Absorb with inert material
(e.g., diatomite)

Yes

Decontaminate surfaces
and equipment with alcohol

No

Collect all waste in a
labeled hazardous waste container

Seal container tightly and store
in a cool, ventilated area

Contact Environmental Health & Safety (EHS)
or licensed waste disposal service

End: Proper Disposal

Click to download full resolution via product page

Disposal workflow for Tenuazonic Acid-¹³C₁₀.
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Experimental Protocols Cited
The information provided in this document is based on safety data sheets and chemical

property databases. No specific experimental research protocols involving the disposal of

Tenuazonic acid-¹³C₁₀ were cited in the source materials. The provided disposal protocol is a

general guideline based on the safe handling of this chemical compound. Always consult your

institution's specific safety protocols and waste disposal procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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